Cas no 124069-10-9 (4-Piperidinol,1-methyl-2,3,6-triphenyl-)

• Product name: 4-Piperidinol,1-methyl-2,3,6-triphenyl-
• CAS No: 124069-10-9
• MF: C₂₄H₂₅NO
• MW: 343.461406469345
• CID: 211315
• PubChem ID: 3079039

4-Piperidinol,1-methyl-2,3,6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-methyl-2,3,6-triphenyl-
• 1-Methyl-2,3,6-triphenyl-4-piperidinamine
• 1-methyl-2,3,6-triphenylpiperidin-4-amine
• 1-Methyl-2,3,6-triphenyl-4-piperidinol
• 1-methyl-2,3,6-triphenylpiperidin-4-ol
• BRN 3625209
• Oprea1_142200
• AKOS000635423
• 4-Piperidinol, 1-methyl-2,3,6-triphenyl-
• DTXSID90924701
• Oprea1_259298
• 124069-10-9

• Inchi： InChI=1S/C24H25NO/c1-25-21(18-11-5-2-6-12-18)17-22(26)23(19-13-7-3-8-14-19)24(25)20-15-9-4-10-16-20/h2-16,21-24,26H,17H2,1H3
• InChI Key： ZIIZMWKPNMCHTR-UHFFFAOYSA-N
• SMILES： CN1C(C2C=CC=CC=2)CC(O)C(C2C=CC=CC=2)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 343.19375
• Monoisotopic Mass: 343.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 23.5Ų
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• PSA: 23.47